Cas no 135673-97-1 (Fmoc-Cha-OH)

• Product Name: Fmoc-Cha-OH
• CAS No: 135673-97-1
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• MDL: MFCD00065614
• CID: 64375
• PubChem ID: 978326
• Update Time: 2025-05-28

Fmoc-Cha-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-cyclohexylpropanoic acid
• Fmoc-Cha-OH
• Fmoc-β-Cyclohexyl-L-alanine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-cyclohexyl-L-alanine
• Fmoc-b-cyclohexyl-Ala-OH
• Fmoc-beta-cyclohexyl-L-alanine
• Fmoc-L-Cha-OH
• Fmoc-L-cyclohexylalanine
• Fmoc-β-cyclohexyl-Ala-OH
• (S)-N-(9-Fluorenylmethoxycarbonyl)-alpha-cyclohexyl-L-alanine
• Fmoc-(S)-3-Cyclohexylalanine
• Fmoc-.beta.-cyclohexyl-Ala-OH
• L-(+)-Cyclohexylglycine
• N-alpha-(9-fluorenylmethyloxycarbonyl)-L-cyclohexylalanine
• N-Fmoc-3-cyclohexyl-L-alanine
• Fmoc-3-cyclohexyl-L-alanine
• Fmoc-3-Cyclohexylalanine
• Fmoc--cyclohexyl-Ala-OH
• (2S)-3-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-Cha
• Fmoc Cha-OH
• AK-5

• MDL： MFCD00065614
• Inchi： 1S/C24H27NO4/c26-23(27)22(14-16-8-2-1-3-9-16)25-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21-22H,1-3,8-9,14-15H2,(H,25,28)(H,26,27)/t22-/m0/s1
• InChI Key： HIJAUEZBPWTKIV-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1CCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.1836 (rough estimate)
• Melting Point: 125-130°C
• Boiling Point: 517.93°C (rough estimate)
• Flash Point: 323 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 75.63000
• LogP: 5.33960

Fmoc-Cha-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-24/25-35-44-28-7-4
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Cha-OH

Recent Advances in Peptide Synthesis: Insights on Fmoc-Cha-OH and Related Compounds

The chemical compound 135673-97-1, commonly referred to as Fmoc-Cha-OH, is a pivotal building block in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). This N-α-Fmoc-protected amino acid derivative, specifically the Fmoc-protected cyclohexylalanine (Cha), has garnered significant attention due to its role in enhancing peptide stability and modulating biological activity. Recent studies have explored its applications in drug discovery, bioconjugation, and material science, underscoring its versatility in chemical biology and pharmaceutical research.

Recent research has focused on optimizing the synthesis and purification protocols for Fmoc-Cha-OH to improve yield and purity, which are critical for large-scale peptide production. Advances in chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have enabled more efficient separation of Fmoc-Cha-OH from byproducts, reducing production costs and time. Additionally, novel coupling reagents and solvents have been investigated to minimize racemization during peptide elongation, thereby preserving the stereochemical integrity of the final product.

In the context of drug development, Fmoc-Cha-OH has been employed in the design of peptide-based therapeutics targeting protein-protein interactions (PPIs). Its hydrophobic cyclohexyl side chain is particularly valuable for enhancing binding affinity to non-polar protein surfaces. For instance, recent studies have incorporated Fmoc-Cha-OH into peptidomimetics aimed at inhibiting oncogenic signaling pathways, demonstrating promising preclinical results in cancer models. These findings highlight the compound's potential as a scaffold for next-generation therapeutics.

Beyond therapeutics, Fmoc-Cha-OH has found applications in biomaterials science. Its ability to self-assemble into nanostructures under specific conditions has been leveraged to develop peptide hydrogels with tunable mechanical properties. These hydrogels are being explored for drug delivery systems and tissue engineering, where controlled release and biocompatibility are paramount. Recent work has also investigated the use of Fmoc-Cha-OH in hybrid materials, combining peptides with inorganic nanoparticles to create functional composites for sensing and catalysis.

Despite these advancements, challenges remain in the scalable production and functionalization of Fmoc-Cha-OH. Researchers are actively exploring greener synthesis routes, such as enzymatic catalysis and flow chemistry, to address environmental concerns associated with traditional organic synthesis. Furthermore, computational tools are being increasingly utilized to predict the behavior of Fmoc-Cha-OH in complex peptide systems, aiding in the rational design of novel analogs with improved properties.

In conclusion, Fmoc-Cha-OH (135673-97-1) continues to be a cornerstone in peptide chemistry, with its applications expanding across multiple disciplines. Ongoing research is expected to further elucidate its potential, particularly in the development of innovative therapeutics and functional materials. As synthetic methodologies evolve, the integration of Fmoc-Cha-OH into cutting-edge technologies will likely play a critical role in advancing the fields of chemical biology and medicine.